Cas no 1805414-05-4 (4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid)
4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid
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- Inchi: 1S/C9H9ClF2N2O2/c10-7-4(3-13)1-5(2-6(15)16)14-8(7)9(11)12/h1,9H,2-3,13H2,(H,15,16)
- InChI Key: SEBNXDRICDQCLZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)N=C(CC(=O)O)C=C1CN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: -1.8
- Topological Polar Surface Area: 76.2
4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029048779-1g |
4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid |
1805414-05-4 | 97% | 1g |
$1,504.90 | 2022-04-01 |
4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid
Recent Advances in the Study of 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid (CAS: 1805414-05-4)
In recent years, the compound 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid (CAS: 1805414-05-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid, highlighting its efficient production through a multi-step process involving halogenation and amination reactions. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations.
Pharmacological investigations have revealed that this compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to modulate key signaling molecules, suggesting its potential as a therapeutic agent for inflammatory diseases. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated, showing favorable results for further development.
Another significant area of research involves the structural modification of 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid to enhance its therapeutic efficacy and reduce potential side effects. Computational modeling and structure-activity relationship (SAR) studies have been employed to identify key structural features responsible for its biological activity. These findings are expected to guide the design of next-generation derivatives with improved properties.
In conclusion, the ongoing research on 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid (CAS: 1805414-05-4) underscores its potential as a valuable scaffold for drug discovery. The integration of synthetic chemistry, pharmacological studies, and computational approaches has provided a comprehensive understanding of its therapeutic potential. Future studies should focus on clinical translation and further optimization to fully realize its benefits in treating human diseases.
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